Cas no 2554-35-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[2-(4-methylphenyl)diazenyl]-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[2-(4-methylphenyl)diazenyl]-
• CAS No: 2554-35-0
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 255686
• PubChem ID: 200705
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[2-(4-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[2-(4-methylphenyl)diazenyl]-
• 3-methyl-4-[(4-methylphenyl)diazenyl]-1,4-dihydropyrazol-5-one
• 2554-35-0
• 4-(4'Tolyl-azo)-3-methyl-pyrazolon-(5)
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-((4-methylphenyl)azo)-
• 4-(4'Tolyl-azo)-3-methyl-pyrazolon-(5) [German]
• 3-Methyl-4-(p-tolylazo)-2-pyrazolin-5-one
• F 2342
• 2-Pyrazolin-5-one, 3-methyl-4-(p-tolylazo)-

• Inchi： 1S/C11H12N4O/c1-7-3-5-9(6-4-7)13-14-10-8(2)12-15-11(10)16/h3-6,10H,1-2H3,(H,15,16)/b14-13+
• InChI Key： IEHUIUFRCOTUPN-BUHFOSPRSA-N
• SMILES： O=C1C(C(C)=NN1)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.10126
• Monoisotopic Mass: 216.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.29
• Refractive Index: 1.648
• PSA: 66.18